Methyl 3-(1-methylcyclopropyl)-3-oxopropanoate
Overview
Description
Methyl 3-(1-methylcyclopropyl)-3-oxopropanoate is a chemical compound with the following structural formula: . It is also known by other synonyms, including methyl 1-methylcyclopropyl ketone and 1-acetyl-1-methylcyclopropane .
Molecular Structure Analysis
The molecular formula of Methyl 3-(1-methylcyclopropyl)-3-oxopropanoate is C6H10O , with a molecular weight of approximately 98.15 g/mol . The compound contains a cyclopropane ring and a ketone functional group.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Heterocycles
Methyl 3-(1-methylcyclopropyl)-3-oxopropanoate has been utilized in the synthesis of various heterocycles. For instance, it reacts with chloroacetone, benzaldehyde, and benzoquinone, leading to the formation of methyl 2-cyclopropyl-5-methyl-1H-pyrrole-3-carboxylate, dimethyl 2,6-dicyclopropyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate, and methyl 2-cyclopropyl-5-hydroxy-1-benzofuran-3-carboxylate, respectively. This demonstrates its versatility in creating diverse organic compounds with potential applications in pharmaceuticals and materials science (Pokhodylo, Matiichuk, & Obushak, 2010).
Photochemical Reactions
In photochemical studies, methyl 3-(1-methylcyclopropyl)-3-oxopropanoate shows interesting reactivity. For example, its photochemical reactions in different solvents like hexane and methanol lead to the formation of distinct compounds such as benzocyclobutenols and 3-oxonaphthalenones. This behavior is influenced by the bulkiness of the alkyl group in the ortho position, highlighting its potential in photochemical synthesis and organic reaction mechanisms (Saito et al., 1998).
Enantioselective Hydrogenation
The compound has also been a subject in the field of asymmetric synthesis. A study demonstrated almost perfect enantio-differentiating hydrogenation using methyl 3-cyclopropyl-3-oxopropanoate over tartaric acid-modified Raney nickel, yielding methyl 3-cyclopropyl-3-hydroxypropanoate with over 98% optical purity. Such findings are crucial for developing enantioselective catalytic processes in synthetic chemistry (Nakagawa, Sugimura, & Tai, 1997).
Ring-Opening Reactions
The compound is also used in Lewis acid-catalyzed ring-opening reactions. These reactions proceed at room temperature and preserve the enantiomeric purity of the cyclopropane to the acyclic product. Such methodologies find applications in the enantioselective synthesis of important pharmaceutical compounds (Lifchits & Charette, 2008).
Tobacco Flavoring
An interesting application outside of traditional synthetic chemistry is in flavoring. Methyl 3-(2-oxo-cyclohexyl)propionate, synthesized through reactions involving methyl 3-(1-methylcyclopropyl)-3-oxopropanoate, has been used as a tobacco additive, illustrating its utility in the flavor and fragrance industry (Yu, 2010).
Safety and Hazards
properties
IUPAC Name |
methyl 3-(1-methylcyclopropyl)-3-oxopropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-8(3-4-8)6(9)5-7(10)11-2/h3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYDKTOHTRUZGCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)C(=O)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50311890 |
Source
|
| Record name | methyl 3-(1-methylcyclopropyl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50311890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(1-methylcyclopropyl)-3-oxopropanoate | |
CAS RN |
61185-33-9 |
Source
|
| Record name | NSC246193 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=246193 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | methyl 3-(1-methylcyclopropyl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50311890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-(1-methylcyclopropyl)-3-oxopropanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Pyrimido[4,5-d][1,3]diazine-4-thiol](/img/structure/B3385040.png)
![3-Methyl-2-[(trimethylsilyl)oxy]but-3-enenitrile](/img/structure/B3385063.png)
![Tert-butyl 3-[(4-cyanophenyl)amino]pyrrolidine-1-carboxylate](/img/structure/B3385096.png)
![5,6-Dimethylpyrazolo[1,5-A]pyrimidin-7-OL](/img/structure/B3385106.png)
![Phenol, 3-[2-(methylamino)ethyl]-, hydrobromide](/img/structure/B3385122.png)
![1-[(4-chlorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-ol](/img/structure/B3385132.png)